Cas no 1878940-02-3 (Piperazine, 1-(1-methylethoxy)-)

• Product Name: Piperazine, 1-(1-methylethoxy)-
• CAS No: 1878940-02-3
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD30498927
• CID: 5192132
• PubChem ID: 23338972
• Update Time: 2025-06-12

Piperazine, 1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(1-methylethoxy)-

• MDL： MFCD30498927
• Inchi： 1S/C7H16N2O/c1-7(2)10-9-5-3-8-4-6-9/h7-8H,3-6H2,1-2H3
• InChI Key： WUCWLLDYHHWVND-UHFFFAOYSA-N
• SMILES： N1(OC(C)C)CCNCC1

Additional information on Piperazine, 1-(1-methylethoxy)-

Recent Advances in the Application of Piperazine, 1-(1-methylethoxy)- (CAS: 1878940-02-3) in Chemical Biology and Pharmaceutical Research

The compound Piperazine, 1-(1-methylethoxy)- (CAS: 1878940-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic organic compound, characterized by its piperazine core substituted with an isopropoxy group, has demonstrated promising pharmacological properties, making it a valuable scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the application of Piperazine, 1-(1-methylethoxy)- is its role in the development of central nervous system (CNS) therapeutics. Researchers have utilized this compound as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in improving the blood-brain barrier permeability of candidate drugs, thereby enhancing their therapeutic potential for treating depression and anxiety disorders. The study employed molecular docking and in vitro assays to demonstrate the compound's ability to interact with key neurotransmitter transporters.

In the realm of antimicrobial research, Piperazine, 1-(1-methylethoxy)- has shown remarkable potential as a precursor for novel antibacterial and antifungal agents. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives exhibiting potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit efflux pump mechanisms, which are critical for antibiotic resistance.

Furthermore, the compound's utility in oncology research has been extensively explored. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that Piperazine, 1-(1-methylethoxy)- derivatives could effectively inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized X-ray crystallography and biochemical assays to elucidate the structural basis of this inhibition, paving the way for the development of next-generation epigenetic therapies. These findings underscore the compound's potential as a versatile pharmacophore in cancer drug design.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of Piperazine, 1-(1-methylethoxy)-. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that significantly improves yield and reduces environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making it more sustainable for industrial-scale production. This development is particularly relevant given the growing demand for this compound in pharmaceutical manufacturing.

In conclusion, Piperazine, 1-(1-methylethoxy)- (CAS: 1878940-02-3) continues to emerge as a pivotal compound in chemical biology and pharmaceutical research. Its diverse applications across multiple therapeutic areas, coupled with recent synthetic advancements, position it as a valuable asset in drug discovery pipelines. Future research directions may include further exploration of its structure-activity relationships, development of more potent derivatives, and investigation of its potential in emerging therapeutic areas such as neurodegenerative diseases and immunomodulation.